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Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wittig reaction is a powerful and widely used method in organic synthesis for the formation
of carbon-carbon double bonds (alkenes) from carbonyl compounds (aldehydes and ketones).
[1] This reaction is particularly valuable due to its high degree of regioselectivity, where the
double bond is formed specifically at the location of the original carbonyl group.[2] These
application notes provide a detailed protocol for the Wittig reaction of 2-
(Bromomethyl)benzaldehyde, a substrate featuring both an aldehyde and a reactive benzylic
bromide functionality. The inherent chemoselectivity of the Wittig reaction allows for the
preferential olefination of the aldehyde group.[3] This protocol is designed to be a reliable
starting point for researchers engaged in the synthesis of complex organic molecules, including
active pharmaceutical ingredients.

Chemical Structures and Reaction Scheme

Figure 1: General scheme for the Wittig reaction with 2-(Bromomethyl)benzaldehyde.
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Part 1: Ylide Preparation
Suspend Methyltriphenylphosphonium
bromide in anhydrous THF
Y
Coolto 0 °C
v Part 2: Wittig Reaction
: q g Dissolve 2-(Bromomethyl)benzaldehyde
[Add n-BuLi dropwnse) [ in anhydrous THF
Y Y
Stir for 1-2 hours at 0 °C) [Cool aldehyde solution to 0 °C)
Y

>(Add aldehyde solution to yIide)

Y
[Stir and warm to room temperature)

Workup am\j/Purification

[Quench with saturated NH4CD

Y
[Extract with organic solvent)

Y
[Wash with water and brine)

Y
[Dry and concentrate)

Y
[Purify by column chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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